Cas no 81465-88-5 (2-Hydroxy-4-(trifluoromethyl)benzonitrile)

2-Hydroxy-4-(trifluoromethyl)benzonitrile is a fluorinated aromatic compound featuring both a hydroxyl group and a nitrile functionality on a benzene ring substituted with a trifluoromethyl group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the electron-withdrawing trifluoromethyl group enhances its stability and influences its electronic properties, while the hydroxyl and nitrile groups offer versatile sites for further functionalization. Its high purity and well-defined molecular structure ensure consistent performance in coupling reactions, heterocycle formation, and other fine chemical applications. The compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and polarity.
2-Hydroxy-4-(trifluoromethyl)benzonitrile structure
81465-88-5 structure
Product Name:2-Hydroxy-4-(trifluoromethyl)benzonitrile
CAS No:81465-88-5
MF:C8H4F3NO
MW:187.118672370911
MDL:MFCD13186735
CID:1025908
PubChem ID:20534836
Update Time:2025-06-07

2-Hydroxy-4-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-4-(trifluoromethyl)benzonitrile
    • 2-Hydroxy-4-(trifluoromethyl)benzonitrile (ACI)
    • 2-Cyano-5-trifluoromethylphenol
    • 81465-88-5
    • EN300-1615113
    • AT20899
    • AKOS015856324
    • PS-11452
    • MFCD13186735
    • DTXSID30608452
    • AS-813/43501946
    • 2-Hydroxy-5-(trifluoroMethyl) benzonitrile
    • MDL： MFCD13186735
    • Inchi： 1S/C8H4F3NO/c9-8(10,11)6-2-1-5(4-12)7(13)3-6/h1-3,13H
    • InChI Key： PAPVLFUKQAEGSC-UHFFFAOYSA-N
    • SMILES： N#CC1C(O)=CC(C(F)(F)F)=CC=1

Computed Properties

  • Exact Mass: 187.02449824g/mol
  • Monoisotopic Mass: 187.02449824g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 44Ų

2-Hydroxy-4-(trifluoromethyl)benzonitrile Pricemore >>

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CM308182-1g
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2-Hydroxy-4-(trifluoromethyl)benzonitrile Production Method

Production Method 1

863868-28-4 863868-28-4
81465-88-5 81465-88-5
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Methanol ,  Water ;  4 h, rt
1.2 Reagents: Water ;  2 h, rt
Reference
Divergent synthesis of 2,3,5-substituted thiophenes by C-H activation/borylation/Suzuki coupling
Kallepalli, Venkata A.; et al, Heterocycles, 2010, 80(2), 1429-1448

2-Hydroxy-4-(trifluoromethyl)benzonitrile Raw materials

2-Hydroxy-4-(trifluoromethyl)benzonitrile Preparation Products

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Amadis Chemical Company Limited
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(CAS:81465-88-5)2-Hydroxy-4-(trifluoromethyl)benzonitrile
Order Number:A9993
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:31
Price ($):854.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:81465-88-5)2-Hydroxy-4-(trifluoromethyl)benzonitrile
A9993
Purity:99%
Quantity:5g
Price ($):854.0
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